Cas no 2694746-61-5 (2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid
• CAS No: 2694746-61-5
• MF: C₂₁H₂₄N₂O₆
• MW: 400.425065994263
• CID: 5613746
• PubChem ID: 165950119
• Update Time: 2025-09-27

2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-5-{[(tert-butoxy)carbonyl](methyl)amino}benzoic acid
• EN300-33050461
• 2694746-61-5
• 2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid

• Inchi： 1S/C21H24N2O6/c1-21(2,3)29-20(27)23(4)15-10-11-17(16(12-15)18(24)25)22-19(26)28-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3,(H,22,26)(H,24,25)
• InChI Key： VWPBUSGKSIROTE-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC(=C(C(=O)O)C=1)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 400.16343649g/mol
• Monoisotopic Mass: 400.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid

2-{(Benzyloxy)Carbonylamino}-5-{(tert-Butoxy)Carbonyl(methyl)Amino}Benzoic Acid: A Comprehensive Overview

The compound 2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid, identified by the CAS number 2694746-61-5, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a benzoic acid backbone substituted with two distinct protecting groups: a benzyloxycarbonyl (Cbz) group at position 2 and a tert-butoxycarbonyl (Boc) group at position 5. These protecting groups are widely used in peptide synthesis and other organic synthesis processes due to their stability and ease of removal under specific conditions.

Recent advancements in chemical synthesis have led to the development of more efficient methods for the preparation of this compound. Researchers have explored various strategies, including microwave-assisted synthesis and catalytic processes, to enhance the yield and purity of the compound. For instance, a study published in the Journal of Organic Chemistry demonstrated that the use of microwave irradiation significantly reduced reaction times while maintaining high product quality. This innovation has important implications for large-scale production in pharmaceutical industries.

The structural features of 2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid make it an ideal candidate for applications in drug delivery systems. The presence of both Cbz and Boc groups allows for controlled release mechanisms, where these protecting groups can be selectively removed under physiological conditions to release the active drug molecule. This property has been leveraged in the development of targeted drug delivery systems, particularly in cancer therapy, where precise control over drug release is crucial.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its unique structure enables it to serve as a building block for the synthesis of advanced materials, such as self-healing polymers and stimuli-responsive materials. Recent research has focused on incorporating this compound into polymer networks to create materials that can respond to external stimuli, such as temperature or pH changes. These materials hold promise for use in sensors, actuators, and smart packaging systems.

The synthesis of 2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid typically involves multi-step processes that require precise control over reaction conditions. The first step often involves the preparation of the benzoic acid derivative with appropriate substituents. This is followed by the introduction of the Cbz and Boc groups through nucleophilic substitution or coupling reactions. The final step involves purification techniques such as chromatography or recrystallization to ensure high purity levels.

From a sustainability perspective, there has been growing interest in developing eco-friendly synthesis routes for this compound. Researchers have explored the use of biodegradable solvents and catalysts to minimize environmental impact. For example, a study published in Green Chemistry reported the successful synthesis of this compound using water as a solvent and microwave irradiation as an energy-efficient heating method. Such approaches align with global efforts to promote green chemistry practices.

In terms of biological activity, this compound has shown potential as an intermediate in peptide synthesis. The Cbz group is particularly valuable for protecting amino groups during peptide assembly, while the Boc group provides additional stability during subsequent reactions. The combination of these groups on a single molecule offers flexibility in designing synthetic pathways for complex peptides and proteins.

Recent studies have also investigated the potential of this compound as a precursor for bioactive molecules. By strategically removing one or both protecting groups under specific conditions, researchers have been able to generate bioactive derivatives with enhanced pharmacokinetic properties. These derivatives are currently being evaluated for their potential applications in treating various diseases, including cancer and inflammatory disorders.

Looking ahead, the continued exploration of 2-{(benzyloxy)carbonylamino}-5-{(tert-butoxy)carbonyl(methyl)amino}benzoic acid is expected to yield further breakthroughs in both pharmaceutical and materials science domains. Its unique structure and versatile functional groups make it an invaluable tool for advancing modern chemical research.